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Compound of Interest

Compound Name:
4-Acetyl-3-methyl-2-

phenylmorpholine

Cat. No.: B12008661

Get Quote

Executive Summary & Immediate Directive
Do not dispose of 4-Acetyl-3-methyl-2-phenylmorpholine down the drain.

4-Acetyl-3-methyl-2-phenylmorpholine (also known as N-acetylphenmetrazine) is a

structural analogue of Phenmetrazine, a Schedule II controlled substance. Consequently, this

compound must be handled with a dual-compliance strategy: satisfying both RCRA (Resource

Conservation and Recovery Act) hazardous waste standards and DEA (Drug Enforcement

Administration) analogue controls.

The only acceptable disposal method for this compound is high-temperature incineration at a

permitted facility. Chemical deactivation in the laboratory (e.g., acid hydrolysis) is unsafe and

non-compliant, as it may regenerate the parent controlled substance (phenmetrazine).

Regulatory & Safety Classification
Before initiating disposal, you must validate the regulatory status of your specific inventory. This

determines the legal chain of custody.
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Regulatory Body Classification Operational Implication

DEA (USA)
Controlled Substance

Analogue (Potential)

Under the Federal Analogue

Act, this may be treated as

Schedule II if intended for

human consumption. Best

Practice: Treat as Schedule II

for disposal security

(Witnessed Destruction).

EPA (RCRA) Hazardous Waste

Likely D001 (Ignitable) if in

solvent, or Non-Listed

Hazardous requiring thermal

destruction. Ban on Sewering

applies (40 CFR Part 266

Subpart P).[1]

DOT Toxic / Irritant

Shipping for disposal requires

UN-rated packaging (e.g., UN

2811 or UN 3249).

Physicochemical Properties Relevant to Disposal
State: Viscous liquid or low-melting solid (depending on purity/salt form).

Solubility: Moderate organic solubility; limited water solubility.

Stability: Stable amide linkage; resistant to mild hydrolysis.

Waste Characterization (Self-Validating System)
To ensure the waste stream is accepted by your disposal facility, perform this self-validating

check. This prevents "unknown" surcharges and safety incidents.

pH Verification: Dissolve a trace amount (10mg) in 1mL neutral water. Check pH.

Result: If pH < 4 or > 10, segregate into Corrosive Waste streams.

Result: If pH 4–10, segregate into Organic Toxic streams.
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Oxidizer Screen: Ensure the waste is not mixed with strong oxidizers (e.g., nitric acid,

permanganates). Morpholine derivatives can form unstable N-nitroso compounds (potential

carcinogens) in the presence of nitrosating agents.

Disposal Decision Logic
Use the following logic flow to determine the correct disposal pathway.

START: 4-Acetyl-3-methyl-2-phenylmorpholine Waste

Is the facility a DEA Registrant?

PATH A: Reverse Distribution
(DEA Form 41)

Yes (Compliance Path)

Is it mixed with other solvents?

No (Research Path)

PATH B: High-Temp Incineration
(Witnessed Destruction Recommended)

Final Fate Segregate: Solid/Pure Waste

No

Segregate: Mixed Solvent Waste
(Code D001/F003)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the compliant disposal pathway based on facility

registration status.

Detailed Disposal Protocols
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Protocol A: Reverse Distribution (For DEA Registrants)
If your laboratory holds a DEA registration, you must utilize a "Reverse Distributor."[2][3] This

transfers the legal custody of the substance before destruction.

Inventory: Weigh the remaining substance to the nearest milligram. Record this in your

Controlled Substance Logbook.

Contact: Engage a DEA-registered Reverse Distributor.[2]

Form 222: If transferring Schedule II substances, the distributor will issue a DEA Form 222.

Transfer: Ship the material to the distributor. They assume responsibility for the DEA Form

41 (Registrants Inventory of Drugs Surrendered).

Protocol B: Hazardous Waste Incineration (For Non-
Registrants)
For research labs where the substance is treated as a chemical hazard (non-scheduled), follow

this strict chain of custody.

Step 1: Primary Containment

Solids: Place the substance in a wide-mouth HDPE jar. Screw the lid tight and tape it with

parafilm.

Liquids: Place in a glass or HDPE bottle. Do not fill >90% to allow for thermal expansion.

Step 2: Labeling

Affix a hazardous waste label.[4]

Chemical Name: Write clearly: "4-Acetyl-3-methyl-2-phenylmorpholine".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Step 3: Lab Pack Assembly
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Place the primary container into a larger drum (Lab Pack) lined with absorbent material

(vermiculite).

Segregation: Do NOT pack with oxidizers or strong acids.

Step 4: Final Destruction

Contract a licensed hazardous waste hauler.

Manifest: Ensure the waste manifest specifies "Incineration Only".

Verification: Request a Certificate of Destruction (COD) from the facility.

Emergency Spill Procedures
In the event of a spill, immediate containment is required to prevent environmental

contamination and personnel exposure.

PPE Requirements
Category Specification Rationale

Respiratory N95 or P100 Respirator
Prevents inhalation of

particulates/aerosols.[5]

Dermal Nitrile Gloves (Double Layer)

Acetamides can permeate

skin; double gloving provides

breakthrough time protection.

Eye Chemical Splash Goggles
Protects against corrosive

injury to corneal tissue.

Spill Cleanup Workflow

1. Alert & Evacuate
(Secure Perimeter)

2. Don PPE
(Goggles, Nitrile, Lab Coat)

3. Containment
(Dyke with Absorbent)

4. Absorption
(Use Vermiculite/Sand)

5. Collection
(Scoop into HDPE Jar)

6. Decontamination
(Soap/Water Wash)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/morpholine.pdf
https://www.benchchem.com/product/b12008661/docs?utm_src=pdf-body-img#proper-disposal-procedures-4-acetyl-3-methyl-2-phenylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12008661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Sequential workflow for managing accidental spills in the laboratory.

Cleanup Steps:

Isolate: Cordon off the area (minimum 10 ft radius).

Absorb: Do not use combustible materials (paper towels) for large spills. Use inert

absorbents like vermiculite or sand.[4]

Decontaminate: Wash the surface with a dilute surfactant solution. Do not use bleach

(sodium hypochlorite), as it may react with amine residues to form chloramines.

Dispose: Treat all cleanup materials (gloves, absorbent, rags) as hazardous waste identical

to the substance itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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